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Compound of Interest

Compound Name: 2-Methyltetrahydropyran

Cat. No.: B156201 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Methyltetrahydropyran, a cyclic ether, is a valuable compound in organic synthesis, often

utilized as a solvent and a key building block for more complex molecules. Its structural

features and chemical properties make it a subject of interest in various chemical research and

development areas, including pharmaceuticals. This guide provides a comprehensive overview

of the chemical properties, structure, synthesis, and spectral characterization of 2-
Methyltetrahydropyran.

Chemical Structure and Identification
2-Methyltetrahydropyran is a saturated heterocyclic compound with a six-membered ring

containing one oxygen atom and a methyl substituent at the 2-position.
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Identifier Value

IUPAC Name 2-methyloxane[1][2]

Other Names
Tetrahydro-2-methyl-2H-pyran, Tetrahydro-2-

methylpyran[3]

CAS Number 10141-72-7[3]

Molecular Formula C₆H₁₂O[3][4]

SMILES C1(C)OCCCC1[5]

InChI
InChI=1S/C6H12O/c1-6-4-2-3-5-7-6/h6H,2-

5H2,1H3[3][5]

InChIKey YBDQLHBVNXARAU-UHFFFAOYSA-N[3][5]

Physicochemical Properties
The physical and chemical properties of 2-Methyltetrahydropyran are summarized in the

table below. It is a colorless liquid with a characteristic weak ether-like and sweet odor.[6] It is

also a flammable liquid and should be handled with appropriate safety precautions.[6]
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Property Value Source(s)

Molecular Weight 100.16 g/mol [1][4]

Boiling Point 101-103 °C (at 758 Torr) [4]

107.3 °C (at 760 mmHg) [7]

Melting Point Not available [8]

Density 0.868 g/cm³ (at 11 °C) [4]

0.852 g/cm³ [7]

Solubility

Information on quantitative

solubility in common solvents

is not readily available.

However, it is described as

having high solubility.[4] The

related compound, 2-

methyltetrahydrofuran, is not

miscible with water.

Synthesis of 2-Methyltetrahydropyran
A common and effective method for the synthesis of 2-Methyltetrahydropyran is the

intramolecular Williamson ether synthesis from 6-chloro-2-hexanol.[6] This reaction involves

the deprotonation of the alcohol to form an alkoxide, which then undergoes an intramolecular

nucleophilic substitution to form the cyclic ether.[6]

Experimental Protocol: Intramolecular Williamson Ether
Synthesis
This protocol details the synthesis of 2-methyl-tetrahydropyran from 6-chloro-2-hexanol.[6]

Materials:

6-chloro-2-hexanol

Sodium hydride (NaH), 60% dispersion in mineral oil
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Anhydrous tetrahydrofuran (THF)

Saturated aqueous ammonium chloride (NH₄Cl) solution

Drying agent (e.g., anhydrous magnesium sulfate)

Round-bottom flask

Stirring apparatus

Reflux condenser

Ice bath

Standard glassware for workup and purification

Procedure:

Reaction Setup: To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or

argon), add 1.2 equivalents of sodium hydride (60% dispersion in mineral oil).

Solvent Addition: Add anhydrous THF (40 mL) to the flask, and stir the suspension.

Substrate Addition: Prepare a solution of 6-chloro-2-hexanol (1.0 equivalent) in 10 mL of

anhydrous THF. Add this solution dropwise to the stirred suspension of NaH in THF at 0 °C

(using an ice bath).

Reaction: Once the addition is complete, allow the reaction mixture to warm to room

temperature and then heat it to reflux.

Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC). The

reaction is typically complete within 12-24 hours.

Workup:

After the reaction is complete, cool the flask to 0 °C in an ice bath.
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Carefully quench the reaction by the slow, dropwise addition of a saturated aqueous

NH₄Cl solution to decompose any unreacted NaH.

Perform an aqueous workup to separate the organic and aqueous layers.

Dry the organic layer over an anhydrous drying agent (e.g., magnesium sulfate).

Filter to remove the drying agent.

Purification: Remove the solvent from the filtrate under reduced pressure. The crude product

can be purified by distillation to yield 2-methyl-tetrahydropyran.

Starting Materials

Reaction Steps Workup & Purification

6-chloro-2-hexanol

Deprotonation
(Alkoxide Formation)

0 °C to reflux

Sodium Hydride (NaH) 0 °C to reflux

Anhydrous THF
0 °C to reflux

Intramolecular
Cyclization (SN2)

Quenching
(aq. NH4Cl) Aqueous Workup Drying Distillation 2-Methyltetrahydropyran

Click to download full resolution via product page

Synthesis workflow for 2-Methyltetrahydropyran.

Spectroscopic Data
The structure of 2-Methyltetrahydropyran can be confirmed using various spectroscopic

techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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¹H NMR ¹³C NMR

Specific, detailed ¹H NMR data with chemical

shifts, multiplicities, and coupling constants for

2-Methyltetrahydropyran is not readily available

in the provided search results. However, related

structures show characteristic signals for the

methyl group and the protons on the

tetrahydropyran ring.

Spectral data for 2-Methyltetrahydropyran is

available, allowing for the identification of the six

unique carbon atoms in the molecule.[5]

Infrared (IR) Spectroscopy
The IR spectrum of 2-Methyltetrahydropyran is characterized by the presence of C-H and C-

O stretching and bending vibrations. A digitized IR spectrum is available from the NIST Mass

Spectrometry Data Center.[9]

Wavenumber (cm⁻¹) Assignment

~2850-3000
C-H stretching vibrations of the CH₂, and CH₃

groups

~1450 C-H bending vibrations

~1000-1150 C-O-C stretching vibration of the ether linkage

Mass Spectrometry (MS)
The mass spectrum of 2-Methyltetrahydropyran provides information about its molecular

weight and fragmentation pattern. The electron ionization mass spectrum is available from the

NIST WebBook.[3]

m/z Assignment

100 Molecular ion (M⁺)

85 Loss of a methyl group ([M-CH₃]⁺)

43, 41 Further fragmentation of the ring
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Safety and Handling
2-Methyltetrahydropyran is a flammable liquid and should be kept away from heat, sparks,

and open flames.[6] It may cause skin and eye irritation upon contact.[6] Appropriate personal

protective equipment, such as gloves and safety glasses, should be worn when handling this

chemical. It is important to work in a well-ventilated area to avoid inhalation of vapors.[6] Care

should be taken during storage to prevent leakage and avoid contact with incompatible

substances.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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